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Compound of Interest

Compound Name: 5-(Morpholin-4-yl)pentanoic acid

Cat. No.: B3004212 Get Quote

Literature Review: 5-(Morpholin-4-yl)pentanoic
acid
A comprehensive review of available scientific literature reveals a significant gap in the detailed

characterization and application of 5-(Morpholin-4-yl)pentanoic acid. While this compound is

commercially available and cataloged by various chemical suppliers, in-depth studies detailing

its synthesis, biological activity, and therapeutic potential are conspicuously absent from peer-

reviewed scientific journals and patent literature. This technical guide aims to summarize the

currently available information and highlight the areas where further research is required.

Chemical and Physical Properties
Basic information for 5-(Morpholin-4-yl)pentanoic acid and its hydrochloride salt is available

from commercial suppliers.

Table 1: Physicochemical Properties of 5-(Morpholin-4-yl)pentanoic acid and its

Hydrochloride Salt
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Property
5-(Morpholin-4-
yl)pentanoic acid

5-(Morpholin-4-
yl)pentanoic acid
hydrochloride

CAS Number Not explicitly found 80667-39-6[1]

Molecular Formula C₉H₁₇NO₃ C₉H₁₈ClNO₃[1]

Molecular Weight 187.24 g/mol 223.70 g/mol [1]

Canonical SMILES C1COCCN1CCCCC(=O)O
C1COCCN1CCCCC(=O)O.Cl[

1]

Note: Data is compiled from publicly available information from chemical suppliers.

Experimental validation is not reported in the literature.

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol for 5-(Morpholin-4-yl)pentanoic acid is not

currently published. Chemical suppliers likely utilize proprietary methods for its production.

General synthetic routes for similar N-substituted morpholine derivatives often involve the

alkylation of morpholine with a suitable haloalkanoic acid ester, followed by hydrolysis of the

ester to yield the carboxylic acid.

Hypothetical Synthetic Workflow:
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Step 1: Alkylation

Step 2: Hydrolysis

Morpholine

Ethyl 5-(morpholin-4-yl)pentanoate

Reacts with

Ethyl 5-bromopentanoate

Reacts with

Base (e.g., K2CO3)

Catalyzes

Solvent (e.g., Acetonitrile)

In

Ethyl 5-(morpholin-4-yl)pentanoate

5-(Morpholin-4-yl)pentanoic acid

Hydrolyzed by

Aqueous Base (e.g., NaOH)

Followed by

Acidification (e.g., HCl)

Yields

Click to download full resolution via product page

A potential two-step synthesis of the target compound.

No specific experimental protocols for biological assays involving 5-(Morpholin-4-yl)pentanoic
acid have been found in the literature.

Biological Activity and Therapeutic Potential
There is no published data on the biological activity or therapeutic applications of 5-
(Morpholin-4-yl)pentanoic acid. While the morpholine moiety is a common scaffold in

medicinal chemistry, and pentanoic acid derivatives can exhibit a range of biological effects, the

specific combination in this molecule has not been investigated in the public domain.

The broader class of morpholine-containing compounds has been explored for various

therapeutic areas. For instance, some morpholine derivatives have been investigated for their

potential as anticancer, anti-inflammatory, and antimicrobial agents. However, it is crucial to
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note that the biological activity of a molecule is highly dependent on its overall structure, and

extrapolating the potential activities of 5-(Morpholin-4-yl)pentanoic acid from related but

distinct compounds would be purely speculative.

Signaling Pathways and Mechanisms of Action
As there are no studies on the biological effects of 5-(Morpholin-4-yl)pentanoic acid, no

associated signaling pathways or mechanisms of action have been elucidated.

Future Directions
The lack of available data presents a clear opportunity for future research. A thorough

investigation of 5-(Morpholin-4-yl)pentanoic acid could involve:

Development and publication of a robust and scalable synthetic route.

Comprehensive in vitro screening to identify any potential biological activities, such as

enzyme inhibition, receptor binding, or antimicrobial effects.

In vivo studies in relevant animal models to assess its pharmacokinetic properties, efficacy,

and safety, should any promising in vitro activity be identified.

Conclusion
In conclusion, "5-(Morpholin-4-yl)pentanoic acid" remains an uncharacterized molecule in the

scientific literature. While its basic chemical identity is established through its availability from

commercial sources, its synthesis, biological properties, and potential therapeutic applications

are yet to be explored. This presents a virgin territory for researchers in medicinal chemistry

and drug discovery to investigate the potential of this compound. Without any published data, a

detailed technical guide on its core attributes cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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